BE“GHE Foundational & Exploratory

Check Availability & Pricing

Methyl 3-nonenoate: A Technical Safety, Hazard,
and Toxicity Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methyl 3-nonenoate

Cat. No.: B1581172

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, hazards, and toxicity of
Methyl 3-nonenoate (CAS No. 13481-87-3). The information is compiled from publicly
available safety data sheets and scientific assessments to support its safe handling and use in
research and development. All quantitative data is summarized in tables for clarity, and key

experimental methodologies are detailed.

Chemical Identity and Physical Properties

Methyl 3-nonenoate is an unsaturated aliphatic ester known for its green, fruity, pear-like odor.
[1] It is used as a flavor and fragrance ingredient.[1][2]

Table 1: Physical and Chemical Properties of Methyl 3-nonenoate
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Property

Value

Source

Chemical Name

Methyl 3-nonenoate

[1]

Methyl non-3-enoate; 3-

Synonyms Nonenoic acid, methyl ester s
CAS Number 13481-87-3 [1]
EC Number 236-786-9 [3]
Molecular Formula C10H1802 [1]
Molecular Weight 170.25 g/mol

Appearance Clear, colorless liquid [1]
Odor Green, fruity, pear-like [1]
Boiling Point 212.7 °C at 760 mmHg [1112]
Flash Point 88 °C (closed cup) [1]
Density 0.885 g/cm3 at 25 °C

Water Solubility

Insoluble

[1]

Solubility

Soluble in organic solvents

[1]

Hazard Identification and GHS Classification

Methyl 3-nonenoate is classified as a combustible liquid. According to the majority of company
notifications to the ECHA C&L Inventory, it does not meet the criteria for other hazard
classifications under the Globally Harmonized System (GHS).

Table 2: GHS Classification of Methyl 3-nonenoate

Hazard Class Hazard Category Hazard Statement Source

- H227: Combustible
Flammable Liquids Category 4 . [1]
iqui
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The GHS classification dictates specific precautionary measures for handling and storage, as
illustrated in the following diagram.

Click to download full resolution via product page

Caption: GHS Hazard and Precautionary Statements for Methyl 3-nonenoate.

Safe Handling and Emergency Procedures
Handling and Storage
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o Handling: Keep away from heat, sparks, open flames, and hot surfaces. Avoid inhaling
vapors and contact with skin and eyes. Use in a well-ventilated area.[1]

o Storage: Store in tightly closed containers in a cool, dry, and well-ventilated place. Keep cool
and protect from sunlight.[1]

» Incompatible Materials: Strong oxidizing agents.[1]

Exposure Controls and Personal Protection

e Engineering Controls: Ensure adequate ventilation and use local exhaust systems.[1]
o Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear protective goggles.

o Skin Protection: Wear protective gloves and a lab coat.

o Respiratory Protection: Use a respirator if ventilation is inadequate.[1]

First-Aid Measures

 Inhalation: Move the person to fresh air. If symptoms occur, seek medical attention.[1]

o Skin Contact: Wash with soap and water and remove contaminated clothing. If irritation
persists, seek medical advice.[1]

o Eye Contact: Rinse cautiously with water for several minutes. If eye irritation persists, get
medical advice/attention.[1]

¢ Ingestion: Rinse mouth. Do not induce vomiting. Seek immediate medical advice.[1]

Fire-Fighting and Accidental Release Measures

o Suitable Extinguishing Media: Use foam, dry chemical, carbon dioxide (COz), or water spray.

[1]

o Specific Hazards: Combustible liquid. Vapors may form flammable/explosive mixtures with
air when heated.[1]
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» Accidental Release: Remove all sources of ignition. Ensure adequate ventilation. Absorb the
spill with inert material (e.g., sand, earth) and collect it in a suitable container for disposal.
Prevent entry into drains and waterways.[1]

Toxicological Assessment

Direct toxicological data for Methyl 3-nonenoate is limited. The safety assessment often relies
on the Threshold of Toxicological Concern (TTC) and read-across data from structurally similar
analogs, primarily Methyl 3-hexenoate (CAS No. 2396-78-3).

Acute and Chronic Toxicity

o Acute Effects: May cause mild irritation to the eyes and skin. Vapors may cause respiratory
irritation.[1]

o Chronic Effects: Prolonged or repeated exposure may cause skin dryness or cracking.[1]

e Quantitative Data: Specific LDso or LCso values for Methyl 3-nonenoate are not well-
established in the reviewed literature. The toxicological assessment relies on TTC values.
The total systemic exposure to Methyl 3-nonenoate from its use as a fragrance ingredient is
estimated to be 0.55 pg/kg/day, which is below the TTC for a Cramer Class | material (30
pg/kg/day) for repeated dose toxicity.

Genotoxicity

Methyl 3-nonenoate is not expected to be genotoxic. This conclusion is based on a direct in-
vitro assay and supported by more extensive testing on a read-across analog.

o Objective: To assess the genotoxic potential of Methyl 3-nonenoate.

o Methodology: The BlueScreen™ HC assay, a human cell-based test, was used. This assay
measures the activation of the GADD45a gene, which is involved in DNA damage repair, in
response to a test substance. The assay was conducted with and without metabolic
activation (S9).

o Results: Methyl 3-nonenoate was found to be negative for genotoxicity in the BlueScreen™
assay, both with and without S9 metabolic activation.[1]
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Guideline: Conducted in compliance with GLP regulations and OECD Guideline 471.
Objective: To assess the mutagenic potential of the read-across analog, Methyl 3-hexenoate.

Methodology: The standard plate incorporation method was used. Salmonella typhimurium
strains (TA98, TA100, TA1535, TA1537) and Escherichia coli strain (WP2uvrA) were treated
with Methyl 3-hexenoate dissolved in dimethyl sulfoxide (DMSO).

Test Concentrations: Up to 5000 p g/plate .

Metabolic Activation: The assay was performed with and without a liver S9 fraction for
metabolic activation.

Results: No increase in the mean number of revertant colonies was observed at any tested
concentration, either with or without S9 activation. The study concluded that Methyl 3-
hexenoate was not mutagenic under the test conditions. This result is extended to Methyl 3-
nonenoate.

Guideline: Conducted in compliance with GLP regulations and OECD Guideline 487.

Objective: To assess the clastogenic (chromosome-damaging) potential of the read-across
analog, Methyl 3-hexenoate.

Methodology: Human peripheral blood lymphocytes were treated with Methyl 3-hexenoate
dissolved in DMSO.

Test Concentrations: Up to 1280 pg/mL.

Exposure Duration: 4 hours (with and without S9 activation) and 24 hours (without S9
activation).

Results: Methyl 3-hexenoate did not induce a significant increase in binucleated cells with
micronuclei up to cytotoxic concentrations. The study concluded that Methyl 3-hexenoate
was not clastogenic under the test conditions. This result is extended to Methyl 3-
nonenoate.
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Caption: Rationale for using Methyl 3-hexenoate as a read-across analog.

Skin Sensitization

No predictive skin sensitization studies are available for Methyl 3-nonenoate. However, its
chemical structure suggests it is not expected to react with skin proteins. The safety
assessment for this endpoint utilizes the Dermal Sensitization Threshold (DST) for non-reactive
materials, which is 900 pg/cmz2. The exposure to Methyl 3-nonenoate from fragrance use is
below this threshold.

Phototoxicity

Methyl 3-nonenoate is not expected to present a concern for phototoxicity or
photoallergenicity.

e Guideline: OECD Guideline 101.
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e Objective: To determine if Methyl 3-nonenoate absorbs UV/Visible light in the range that
can cause photosafety concerns (290-700 nm).

» Methodology: The UV/Vis absorption spectrum of Methyl 3-nonenoate was measured.

e Results: The spectrum showed no significant absorption in the 290-700 nm range. The molar
absorption coefficient was well below the benchmark of concern (1000 L mol=* cm~1),
indicating a lack of potential for phototoxicity.[1]

Reproductive and Developmental Toxicity

There are no specific reproductive or developmental toxicity studies available for Methyl 3-
nonenoate or suitable read-across materials. The risk assessment for this endpoint relies on
the TTC approach. The estimated systemic exposure (0.55 pg/kg/day) is below the TTC for a
Cramer Class | material for reproductive toxicity (30 pg/kg/day).

Ecotoxicity

Methyl 3-nonenoate is not classified as environmentally hazardous. However, large releases
may be harmful to aquatic organisms. It is expected to be biodegradable under normal
conditions.[1]

Conclusion

Methyl 3-nonenoate is a combustible liquid that requires appropriate handling to avoid ignition.
Based on available data, it is not considered to be genotoxic, phototoxic, or a skin sensitizer at
current levels of use in fragrance applications. The toxicological assessment relies heavily on
the Threshold of Toxicological Concern and read-across data from Methyl 3-hexenoate due to
the lack of specific repeated dose, reproductive, and developmental toxicity studies on the
substance itself. Standard laboratory safety practices, including the use of personal protective
equipment and adequate ventilation, are sufficient for its safe handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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